Cas no 101999-44-4 (2H-1-Benzopyran-2-one, 7-ethyl-4-methyl-)

2H-1-Benzopyran-2-one, 7-ethyl-4-methyl- structure

101999-44-4 structure

Product Name:2H-1-Benzopyran-2-one, 7-ethyl-4-methyl-

CAS No:101999-44-4

MF:C₁₂H₁₂O₂

MW:188.222483634949

MDL:MFCD03305869

CID:1131447

PubChem ID:5160585

Update Time:2025-04-20

2H-1-Benzopyran-2-one, 7-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one, 7-ethyl-4-methyl-
- 7-ethyl-4-methylchromen-2-one
- SCHEMBL8388797
- HMS1367C22
- CHEMBL273220
- AKOS006277796
- 8T-0815
- DTXSID70409026
- MFCD03305869
- Bionet2_001122
- 101999-44-4
- 7-ethyl-4-methyl-2H-chromen-2-one
- MDL： MFCD03305869
- Inchi： 1S/C12H12O2/c1-3-9-4-5-10-8(2)6-12(13)14-11(10)7-9/h4-7H,3H2,1-2H3
- InChI Key： KBAOONDOLHDLDN-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)C2C=CC(CC)=CC1=2)=O

Computed Properties

Exact Mass: 188.08376
Monoisotopic Mass: 188.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2H-1-Benzopyran-2-one, 7-ethyl-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB298074-100 mg	7-Ethyl-4-methyl-2H-chromen-2-one; .	101999-44-4		100mg	€221.50	2023-06-21
abcr	AB298074-100mg	7-Ethyl-4-methyl-2H-chromen-2-one; .	101999-44-4		100mg	€283.50	2025-02-21
Ambeed	A937963-1g	7-Ethyl-4-methyl-2H-chromen-2-one	101999-44-4	90%	1g	$350.0	2024-04-26

2H-1-Benzopyran-2-one, 7-ethyl-4-methyl- Related Literature

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3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An aptamer-based keypad lock system†

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